3-Ethyl-5-(1-methyl-1H-tetrazol-5-yl)aniline

• CAS No.: 675122-48-2
• Molecular Formula: C10H13N5
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 3-ethyl-5-(1-methyltetrazol-5-yl)aniline
• InChI: InChI=1S/C10H13N5/c1-3-7-4-8(6-9(11)5-7)10-12-13-14-15(10)2/h4-6H,3,11H2,1-2H3
• InChI Key: JWAXIFGZNRZNRN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)N)C2=NN=NN2C

Description

3-Ethyl-5-(1-methyl-1H-tetrazol-5-yl)aniline is a useful research compound. Its molecular formula is C10H13N5 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of impure 1-methyl-5-(3-nitro-5-vinylphenyl)-1H-tetrazole (17.0 g) and palladium hydroxide on charcoal (3.0 g) in methanol (50 mL) was shaken under a hydrogen atmosphere (50 psig) for 4 hours. The mixture was filtered and the filtrate was concentrated under vacuum to provide an amber solid (14.3 g). 1H NMR (300 MHz, CDCl3) δ6.90 (s, 1H), 6.87 (s, 1H), 6.73 (s, 1H), 4.16 (s, 3H), 3.95 (bs, 2H), 2.65 (q, J=7 Hz, 2H), 1.22 (t, J=7 Hz, 3H).